molecular formula H7InO7Sn B8577478 Indium tin hydroxide CAS No. 145226-31-9

Indium tin hydroxide

Cat. No.: B8577478
CAS No.: 145226-31-9
M. Wt: 352.58 g/mol
InChI Key: KVXKIRARVMGHKF-UHFFFAOYSA-G
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Description

Indium tin hydroxide is a useful research compound. Its molecular formula is H7InO7Sn and its molecular weight is 352.58 g/mol. The purity is usually 95%.
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Properties

CAS No.

145226-31-9

Molecular Formula

H7InO7Sn

Molecular Weight

352.58 g/mol

IUPAC Name

indium(3+);tin(4+);heptahydroxide

InChI

InChI=1S/In.7H2O.Sn/h;7*1H2;/q+3;;;;;;;;+4/p-7

InChI Key

KVXKIRARVMGHKF-UHFFFAOYSA-G

Canonical SMILES

[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[In+3].[Sn+4]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

An aqueous indium chloride (InCl3) solution (containing 18 g of In metal) (50 mL) was mixed with 3.6 g of tin dichloride (SnCl2·2H2O) and the obtained mixed aqueous solution and an aqueous ammonia (NH3) solution were simultaneously added dropwise in 500 ml of water. After adjusting to pH 7, the mixture was reacted at a liquid temperature of 30° C. for 30 minutes. The thus obtained precipitate was repeatedly subjected to inclination washing with ion-exchange water. After resistivity of the supernatant liquid reaches 50,000 Ω·cm or more, a precipitate (In/Sn co-precipitated hydroxide) was separated by filtration to obtain a co-precipitated indium tin hydroxide whose dry powder has a persimmon tone.
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

An aqueous SnCl4 solution having a concentration of 55% was prepared using tin tetrachloride as a tin compound. 14.4 g of the aqueous SnCl4 solution and 90 mL (a content of In was 35 g) of indium chloride (InCl3) were mixed to prepare a mixed aqueous solution. 0.6 L of an aqueous alkali solution containing 190 g of an aqueous ammonium hydrogen carbonate (NH4HCO3) was added to the mixed aqueous solution to obtain a mixture (reaction liquid). The pH of the reaction liquid was adjusted to 8, and a temperature of the liquid was adjusted to 30° C., and the mixture was caused to react for 30 minutes. A generated precipitate was repetitively subjected to inclination washing by using ion exchange water. When resistivity of the supernatant liquid became 50,000 Ω·cm or more, the precipitate (In/Sn coprecipitated hydroxide) was filtered to obtain a coprecipitated indium tin hydroxide. This coprecipitated indium tin hydroxide was white.
Name
SnCl4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tin tetrachloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
SnCl4
Quantity
14.4 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
aqueous alkali solution
Quantity
0.6 L
Type
reactant
Reaction Step Five
Name
ammonium hydrogen carbonate
Quantity
190 g
Type
reactant
Reaction Step Five

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